3,4-dimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-(4-oxo-3-phenylchromen-2-yl)benzamide
• InChI: InChI=1S/C24H19NO5/c1-28-19-13-12-16(14-20(19)29-2)23(27)25-24-21(15-8-4-3-5-9-15)22(26)17-10-6-7-11-18(17)30-24/h3-14H,1-2H3,(H,25,27)
• InChI Key: DZUYAANTVABFAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C(=O)C3=CC=CC=C3O2)C4=CC=CC=C4)OC
• Molecular Formula: C24H19NO5
• Molecular Weight: 401.4 g/mol

Description

This compound, also known as 3,4-DIMETHOXY-N’-((4-OXO-4H-CHROMEN-3-YL)METHYLENE)BENZOHYDRAZIDE, has a linear formula of C19H16N2O5. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 352.35. The InChI Key is JCUIPEIMZRLNKQ-BSTKLLGTSA-N.

Scientific Research Applications

Anticholinesterase Activity

Researchers have explored the synthesis and anticholinesterase activity of compounds structurally related to 3,4-dimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide, demonstrating that modifications on the coumarin scaffold can significantly enhance anti-AChE activity. The study identified compounds with potent activity against AChE, showing the potential of these molecules in the development of treatments for conditions associated with cholinesterase inhibition, such as Alzheimer's disease (Ghanei-Nasab et al., 2016).

Anti-Tubercular Applications

Another line of research focused on the synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide derivatives, demonstrating promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This suggests that derivatives of 3,4-dimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide could contribute to the development of new anti-tubercular agents with potential for non-toxic treatment options (Nimbalkar et al., 2018).

Antimicrobial Evaluation

Further investigations have been conducted into the antimicrobial properties of Schiff bases and other derivatives, which include structure-related compounds. These studies demonstrate significant antimicrobial activity against various bacterial and fungal strains, indicating the broad potential of these compounds in antimicrobial drug development (Bhat et al., 2013).

Targeting Cancer Stem Cells

Research into novel derivatives, including 3,4-dimethoxy-N-(4-oxo-3-phenyl-4H-chromen-2-yl)benzamide, has shown promising results in targeting cancer stem cells. Studies indicate that these compounds exhibit significant antitumor activity, highlighting their potential in cancer treatment, especially in targeting the challenging cancer stem cell population (Bhat et al., 2016).